Cas no 110189-66-7 ((1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium;bromide)

(1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium;bromide structure
110189-66-7 structure
Product Name:(1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium;bromide
CAS No:110189-66-7
MF:C25H26BrO2P
MW:469.350507259369
CID:1191390
PubChem ID:71335148
Update Time:2025-04-20

(1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium;bromide Chemical and Physical Properties

Names and Identifiers

    • (1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium,bromide
    • (1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium
    • bromide
    • DTXSID80763161
    • 110189-66-7
    • (1-Ethoxy-1-oxopent-4-en-2-yl)(triphenyl)phosphanium bromide
    • (1-ethoxy-1-oxopent-4-en-2-yl)-triphenylphosphanium;bromide
    • Inchi: 1S/C25H26O2P.BrH/c1-3-14-24(25(26)27-4-2)28(21-15-8-5-9-16-21,22-17-10-6-11-18-22)23-19-12-7-13-20-23;/h3,5-13,15-20,24H,1,4,14H2,2H3;1H/q+1;/p-1
    • InChI Key: JPFOCSNZMDBKGW-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OCC)CC=C

Computed Properties

  • Exact Mass: 468.08538g/mol
  • Monoisotopic Mass: 468.08538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 439
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
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